Cas no 178383-76-1 (4-Hydroxy Nebivolol, Hydrochloride Hydrate)

4-Hydroxy Nebivolol Hydrochloride Hydrate is a chemically modified derivative of nebivolol, featuring a hydroxyl group at the 4-position of the benzopyran ring. This modification enhances its solubility and bioavailability, making it suitable for pharmaceutical formulations. The hydrochloride hydrate form ensures improved stability and ease of handling in solid-state applications. As a selective β1-adrenergic receptor antagonist, it exhibits high potency and specificity, contributing to its utility in cardiovascular research and drug development. Its well-defined crystalline structure facilitates precise characterization and quality control. The compound is commonly employed in preclinical studies to investigate metabolic pathways and pharmacokinetic properties.
4-Hydroxy Nebivolol, Hydrochloride Hydrate structure
178383-76-1 structure
Product Name:4-Hydroxy Nebivolol, Hydrochloride Hydrate
CAS No:178383-76-1
MF:C22H28ClF2NO6
MW:475.910633087158
CID:906631
PubChem ID:71433852
Update Time:2025-06-26

4-Hydroxy Nebivolol, Hydrochloride Hydrate Chemical and Physical Properties

Names and Identifiers

    • 4-Hydroxy Nebivolol, Hydrochloride Hydrate
    • 4-Hydroxy Nebivolol, Hydrochloride Hydrate (Mixture of Diastereomers)
    • 6-fluoro-2-[2-[[2-(6-fluoro-3,4-dihydro-2H-chromen-2-yl)-2-hydroxyethyl]amino]-1-hydroxyethyl]-3,4-dihydro-2H-chromen-4-ol,hydrate,hydrochloride
    • 4-hydroxynebivolol
    • 4-Hydroxy nebivolol hydrochloride
    • 4-Hydroxy Nebivolol, Hydrochloride Hydrate (Mixture of Diastereomers)
    • 6-Fluoro-α-[[[2-(6-fluoro-3,4-dihydro-2H-1-benzopyran-2-yl)-2-hydroxyethyl]aMino]Methyl]-3,4-dihydro-4-hydroxy-2H-1-benzopyran-2-Methanol Hydrochloride Hydrate
    • 6-Fluoro-?-[[[2-(6-fluoro-3,4-dihydro-2H-1-benzopyran-2-yl)-2-hydroxyethyl]amino]methyl]-3,4-dihydro-4-hydroxy-2H-1-benzopyran-2-methanol Hydrochloride Hydrate
    • 4-Hydroxy Nebivolol Hydrochloride Hydrate
    • 178383-76-1
    • DTXSID10849563
    • 4-Hydroxy Nebivolol
    • 6-fluoro-2-[2-[[2-(6-fluoro-3,4-dihydro-2H-chromen-2-yl)-2-hydroxyethyl]amino]-1-hydroxyethyl]-3,4-dihydro-2H-chromen-4-ol;hydrate;hydrochloride
    • 6-Fluoro-2-(2-{[2-(6-fluoro-3,4-dihydro-2H-1-benzopyran-2-yl)-2-hydroxyethyl]amino}-1-hydroxyethyl)-3,4-dihydro-2H-1-benzopyran-4-ol--hydrogen chloride--water (1/1/1)
    • 6-Fluoro-a-[[[2-(6-fluoro-3,4-dihydro-2H-1-benzopyran-2-yl)-2-hydroxyethyl]amino]methyl]-3,4-dihydro-4-hydroxy-2H-1-benzopyran-2-methanol Hydrochloride Hydrate
    • Inchi: 1S/C22H25F2NO5.ClH.H2O/c23-13-2-5-19-12(7-13)1-4-21(29-19)17(27)10-25-11-18(28)22-9-16(26)15-8-14(24)3-6-20(15)30-22;;/h2-3,5-8,16-18,21-22,25-28H,1,4,9-11H2;1H;1H2
    • InChI Key: NNLYRGGZJNHZRC-UHFFFAOYSA-N
    • SMILES: Cl.FC1C=CC2=C(C=1)C(CC(C(CNCC(C1CCC3C=C(C=CC=3O1)F)O)O)O2)O.O

Computed Properties

  • Exact Mass: 475.15700
  • Monoisotopic Mass: 475.1573216g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 6
  • Complexity: 558
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 92.2Ų

Experimental Properties

  • PSA: 100.41000
  • LogP: 2.98310

4-Hydroxy Nebivolol, Hydrochloride Hydrate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHENG KE LU SI SHENG WU JI SHU
sc-210055-0.5 mg
4-Hydroxy nebivolol hydrochloride,
178383-76-1
0.5 mg
¥3,761.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
sc-210055A-5 mg
4-Hydroxy nebivolol hydrochloride,
178383-76-1
5mg
¥32,340.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
sc-210055-0.5mg
4-Hydroxy nebivolol hydrochloride,
178383-76-1
0.5mg
¥3761.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-210055A-5mg
4-Hydroxy nebivolol hydrochloride,
178383-76-1
5mg
¥32340.00 2023-09-05

Additional information on 4-Hydroxy Nebivolol, Hydrochloride Hydrate

4-Hydroxy Nebivolol, Hydrochloride Hydrate: A Comprehensive Overview

The compound with CAS No. 178383-76-1, commonly referred to as 4-Hydroxy Nebivolol, Hydrochloride Hydrate, is a significant molecule in the field of pharmaceutical chemistry. This compound has garnered attention due to its potential applications in drug development and its unique chemical properties. Recent studies have shed light on its structural characteristics, pharmacological effects, and synthesis methods, making it a subject of interest for researchers and industry professionals alike.

4-Hydroxy Nebivolol is a derivative of nebivolol, a well-known beta-blocker used in the treatment of hypertension and heart failure. The hydroxy group at the 4th position introduces unique chemical reactivity and biological activity. The hydrochloride hydrate form of this compound is particularly important as it enhances its solubility and bioavailability, making it more suitable for pharmaceutical formulations. Researchers have explored the stereochemistry and conformational analysis of this compound using advanced computational tools, revealing insights into its molecular interactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-Hydroxy Nebivolol, Hydrochloride Hydrate. Studies published in leading journals have detailed novel synthetic routes that utilize green chemistry principles, reducing environmental impact while maintaining high yields. These methods often involve multi-step reactions with precise control over reaction conditions to ensure the formation of the desired hydrate structure.

The pharmacological profile of 4-Hydroxy Nebivolol has been extensively studied in preclinical models. Research indicates that this compound exhibits selective beta-1 adrenergic receptor activity, which is crucial for its therapeutic effects. Moreover, its hydrophilic nature due to the hydrochloride hydrate form allows for better absorption in the gastrointestinal tract, enhancing its efficacy as a cardiovascular agent.

In terms of applications, 4-Hydroxy Nebivolol, Hydrochloride Hydrate holds promise in the development of next-generation beta-blockers with improved safety profiles. Clinical trials are currently underway to evaluate its efficacy in managing chronic heart conditions. Additionally, this compound serves as a valuable tool in drug discovery research, where it is used as a lead molecule for designing novel therapeutic agents.

From an analytical standpoint, modern techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry have been employed to characterize this compound accurately. These methods ensure that the purity and stability of 4-Hydroxy Nebivolol meet stringent pharmaceutical standards.

In conclusion, 4-Hydroxy Nebivolol, Hydrochloride Hydrate (CAS No. 178383-76-1) represents a cutting-edge advancement in pharmaceutical chemistry. Its unique properties, coupled with ongoing research into its synthesis and applications, position it as a key player in the development of innovative therapeutic solutions. As research progresses, this compound is expected to contribute significantly to the field of cardiovascular medicine and beyond.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd